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Compound of Interest |

N-[(2-

Compound Name: bromophenyl)methyl]cyclohexana
mine

Cat. No.: B13238975

Get Quote

Executive Summary

N-[(2-bromophenyl)methyl]cyclohexanamine (also known as N-(2-
bromobenzyl)cyclohexylamine) is a lipophilic secondary amine belonging to the N-
benzylcyclohexylamine class. While structurally related to the mucolytic drug Bromhexine (2-
amino-3,5-dibromo-N-cyclohexyl-N-methylbenzylamine) and its active metabolite Ambroxol,
this molecule lacks the specific amino and hydroxyl substitutions required for potent mucolytic
activity. Instead, its pharmacophore—a hydrophobic cyclohexyl ring linked to an ortho-
brominated phenyl ring—positions it as a relevant probe for Sigma-1 receptors (01R) and
Voltage-Gated Sodium Channels (Nav).

This guide explores its utility as a pharmacological chaperone and ion channel modulator,
providing protocols for its synthesis and functional characterization.

Chemical Identity & Physicochemical Properties

Understanding the physicochemical profile is critical for predicting bioavailability and receptor
interaction.
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Property Specification

IUPAC Name N-[(2-bromophenyl)methyl]cyclohexanamine
CAS Number 356531-41-4

Molecular Formula Ci3H1sBrN

Molecular Weight 268.20 g/mol

LogP (Predicted) ~4.2 (Highly Lipophilic)

pKa (Predicted) ~9.5 (Protonated at physiological pH)
H-Bond Donors/Acceptors 1/1

Structural Class Secondary Amine / N-Benzylamine

Mechanism of Action (MoA)

The mechanism of N-[(2-bromophenyl)methyl]cyclohexanamine is inferred from the
Structure-Activity Relationships (SAR) of the N-benzylamine scaffold. It operates primarily
through two distinct pathways:

Primary Target: Sigma-1 Receptor (c1R) Modulation

The N-benzyl-N-cyclohexyl moiety is a "privileged structure” for Sigma-1 receptor binding. The
o0l1R is a ligand-operated chaperone at the Mitochondria-Associated Endoplasmic Reticulum
Membrane (MAM).

e Mechanism: The molecule binds to the c1R hydrophobic pocket. The ortho-bromo
substituent on the phenyl ring provides steric bulk and halogen-bonding capabilities,
enhancing affinity.

o Downstream Effect: Upon binding, the ligand modulates the chaperone activity of 01R,
influencing the transport of Inositol 1,4,5-trisphosphate receptors (IP3R) and stabilizing
calcium signaling between the ER and mitochondria. This pathway is critical for
neuroprotection and reducing ER stress.
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Secondary Target: Voltage-Gated Sodium Channel
Blockade (Nav1.8)

Similar to Ambroxol, which blocks Nav1.8 channels to produce analgesia, this lipophilic amine
can penetrate the neuronal membrane and block sodium channels in a state-dependent
manner.

e Mechanism: The protonated amine binds to the intracellular side of the sodium channel pore
(site 2), while the lipophilic bromobenzyl group interacts with the hydrophobic residues of the
S6 transmembrane segment.

» Physiological Outcome: Inhibition of repetitive neuronal firing, potentially offering local
anesthetic or anti-neuropathic pain effects without the mucolytic action of its parent analogs.

Comparative SAR Analysis

N-[(2-

Feature Bromhexine Ambroxol Br)methyl]cyclohex
anamine

Substitution 2-NHz, 3,5-di-Br 2-NHz, 3,5-di-Br, 4-OH  2-Br (Monobromo)

Amine Type Tertiary (N-CHs) Secondary Secondary

] Mucolytic Nav1.8 Blocker / o0lR Ligand / Nav
Primary MoA
(Secretagogue) GCase Chaperone Blocker
Lipophilicity High Moderate Very High

Signaling Pathway Visualization

The following diagram illustrates the dual mechanism of action, highlighting the Sigma-1
receptor chaperone pathway and Sodium Channel blockade.
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Caption: Dual mechanistic pathway showing Sigma-1 receptor chaperone modulation (green)
and Voltage-Gated Sodium Channel blockade (red).

Experimental Protocols
Synthesis: Reductive Amination

This protocol yields high-purity N-[(2-bromophenyl)methyl]cyclohexanamine for research
use.

Reagents:

2-Bromobenzaldehyde (1.0 eq)

Cyclohexylamine (1.0 eq)

Sodium Triacetoxyborohydride (STAB, 1.5 eq)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Acetic Acid (catalytic)

Workflow:
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e Imine Formation: Dissolve 2-bromobenzaldehyde (10 mmol) and cyclohexylamine (10 mmol)
in dry DCM (50 mL). Add 1-2 drops of acetic acid. Stir at room temperature (RT) for 2 hours
under nitrogen.

e Reduction: Cool the mixture to 0°C. Add STAB (15 mmol) portion-wise over 15 minutes.

o Reaction: Allow the mixture to warm to RT and stir overnight (12-16 hours). Monitor by TLC
(Hexane:EtOAc 8:2).

e Workup: Quench with saturated NaHCOs solution. Extract with DCM (3x). Wash organic
layer with brine, dry over Na2SOa, and concentrate in vacuo.

« Purification: Purify the crude oil via flash column chromatography (Silica gel, Gradient 0-10%
MeOH in DCM).

In Vitro Assay: Sigma-1 Receptor Binding

To validate affinity, use a radioligand competition assay.

Materials:

» Radioligand: [*H]-(+)-Pentazocine (specific for 01R).

o Tissue: Rat brain homogenates or CHO cells overexpressing human o1R.
o Buffer: 50 mM Tris-HCI, pH 7.4.

Protocol:

e Preparation: Incubate membrane protein (50 pg) with [3H]-(+)-Pentazocine (2 nM) and
varying concentrations of the test compound (1071 to 10—> M).

¢ Incubation: Incubate at 37°C for 120 minutes to reach equilibrium.

o Termination: Terminate reaction by rapid filtration through GF/B glass fiber filters using a cell
harvester.
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e Analysis: Measure radioactivity via liquid scintillation counting. Calculate ICso and Ki using
non-linear regression analysis (GraphPad Prism).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. N-(2-Aminobenzyl)-N-methylcyclohexanamine [Igcstandards.com]
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e To cite this document: BenchChem. [Technical Guide: Mechanism of Action of N-[(2-
bromophenyl)methyllcyclohexanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13238975/docs#technical-guide-mechanism-of-
action-of-n-2-bromophenyl-methyl-cyclohexanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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